Cas no 268734-39-0 (7-Fluorobenzo[d]isoxazol-3-amine)

• Product Name: 7-Fluorobenzo[d]isoxazol-3-amine
• CAS No: 268734-39-0
• MF: C₇H₅FN₂O
• MW: 152.125804662704
• CID: 247921
• PubChem ID: 10511029
• Update Time: 2025-04-19

7-Fluorobenzo[d]isoxazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 7-Fluorobenzo[d]isoxazol-3-amine
• 1,2-Benzisoxazol-3-amine,7-fluoro-
• 7-Fluoro-1,2-benzoxazol-3-amine
• 7-Fluoro-benzo[d]isoxazol-3-ylamine
• 7-fluoro-1, 2-benzoxazol-3-amine
• 7-Fluorobenzo[d]isoxazol-3-ylamine
• DTXSID60440963
• AT10505
• 1,2-Benzisoxazol-3-amine,7-fluoro-(9CI)
• 268734-39-0
• A911141
• 7-Fluoro-1,2-benzisoxazol-3-amine
• CS-0209110
• BS-27828
• SCHEMBL5049143

• MDL： MFCD11845366
• Inchi： 1S/C7H5FN2O/c8-5-3-1-2-4-6(5)11-10-7(4)9/h1-3H,(H2,9,10)
• InChI Key： AKARZTWPNMKZKC-UHFFFAOYSA-N
• SMILES： FC1=CC=CC2C(N)=NOC=21

Computed Properties

• Exact Mass: 152.03900
• Monoisotopic Mass: 152.03859095g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 52Ų

Experimental Properties

• Density: 1.434±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.76 g/l) (25 º C),
• PSA: 52.78000
• LogP: 1.47920

7-Fluorobenzo[d]isoxazol-3-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Sealed in dry,2-8°C